4-(4-Chlorostyryl)-1-benzyl-1,2,3,6-tetrahydropyridine
Description
4-(4-Chlorostyryl)-1-benzyl-1,2,3,6-tetrahydropyridine is a tetrahydropyridine derivative featuring a benzyl group at the 1-position and a 4-chlorostyryl substituent at the 4-position. The compound’s chlorostyryl moiety may influence lipophilicity and electronic properties, while the benzyl group could modulate metabolic stability .
Properties
Molecular Formula |
C20H20ClN |
|---|---|
Molecular Weight |
309.8 g/mol |
IUPAC Name |
1-benzyl-4-[(E)-2-(4-chlorophenyl)ethenyl]-3,6-dihydro-2H-pyridine |
InChI |
InChI=1S/C20H20ClN/c21-20-10-8-17(9-11-20)6-7-18-12-14-22(15-13-18)16-19-4-2-1-3-5-19/h1-12H,13-16H2/b7-6+ |
InChI Key |
UNWGASZFYONXNJ-VOTSOKGWSA-N |
Isomeric SMILES |
C1CN(CC=C1/C=C/C2=CC=C(C=C2)Cl)CC3=CC=CC=C3 |
Canonical SMILES |
C1CN(CC=C1C=CC2=CC=C(C=C2)Cl)CC3=CC=CC=C3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
- Neurotoxicity : MPTP’s methyl group is critical for its conversion to the toxic metabolite MPP+, whereas benzyl substituents (as in the target compound) may hinder this pathway, reducing neurotoxicity .
- Metabolic Stability : Fluorine and sulfonyl groups enhance stability but may limit bioavailability, whereas nitro groups increase reactivity .
- Structural Similarity : Compounds with similarity scores <0.70 (e.g., bromophenyl derivatives) exhibit significant functional divergence, highlighting the importance of substituent choice in drug design .
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